1-(Phenylsulfonyl)-4-bromo-6-chloro-7-azaindole

• IUPAC Name: 1-(benzenesulfonyl)-4-bromo-6-chloropyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C13H8BrClN2O2S/c14-11-8-12(15)16-13-10(11)6-7-17(13)20(18,19)9-4-2-1-3-5-9/h1-8H
• InChI Key: VIPRKGMFOJPUPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C2N=C(C=C3Br)Cl
• Molecular Formula: C13H8BrClN2O2S
• Molecular Weight: 371.64 g/mol

Description

1-(Phenylsulfonyl)-4-bromo-6-chloro-7-azaindole is a halogenated 7-azaindole derivative featuring a phenylsulfonyl group at the 1-position, bromine at the 4-position, and chlorine at the 6-position. The bromine and chlorine substituents contribute steric bulk and electron-withdrawing effects, influencing reactivity and binding affinity in biological or catalytic contexts .

Preparation Methods

The synthesis of 1H-Pyrrolo[2,3-b]pyridine, 4-bromo-6-chloro-1-(phenylsulfonyl)- typically involves multiple steps. One common synthetic route includes the cross-coupling of pyrrole rings with acyl (bromo)acetylenes, followed by the addition of propargylamine to form N-propargylenaminones. The final step involves intramolecular cyclization catalyzed by cesium carbonate in dimethyl sulfoxide . Industrial production methods may vary, but they generally follow similar multi-step synthetic routes to ensure high yield and purity.

Chemical Reactions Analysis

1H-Pyrrolo[2,3-b]pyridine, 4-bromo-6-chloro-1-(phenylsulfonyl)- undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where halogen atoms (bromo and chloro) are replaced by other nucleophiles under suitable conditions.

Scientific Research Applications

1H-Pyrrolo[2,3-b]pyridine, 4-bromo-6-chloro-1-(phenylsulfonyl)- has a wide range of scientific research applications:

Chemistry: It is used in the design of novel compounds with potential therapeutic applications.

Biology: The compound is studied for its role in inhibiting FGFR, which is involved in cell proliferation, migration, and angiogenesis.

Medicine: It shows promise as a lead compound in the development of cancer therapeutics, particularly for targeting FGFR-dependent signaling pathways.

Industry: The compound is used in the structure-based drug design of novel inhibitors for various targets.

Mechanism of Action

The mechanism of action of 1H-Pyrrolo[2,3-b]pyridine, 4-bromo-6-chloro-1-(phenylsulfonyl)- involves the inhibition of FGFR signaling pathways. FGFRs are involved in signal transduction pathways that regulate organ development, cell proliferation, and migration. By inhibiting FGFR, the compound can induce apoptosis in cancer cells and inhibit their migration and invasion .

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights key structural and physicochemical distinctions between the target compound and related derivatives:

Compound Name	Core Structure	Substituents	Molecular Weight	Key Properties/Applications
1-(Phenylsulfonyl)-4-bromo-6-chloro-7-azaindole	7-azaindole	1-SO₂Ph, 4-Br, 6-Cl	~362.6 (calc.)	High reactivity for cross-coupling; potential kinase inhibition
1-(Phenylsulfonyl)-4-methyl-7-azaindole	7-azaindole	1-SO₂Ph, 4-Me	272.33	Lower steric hindrance; intermediate in medicinal chemistry
1-(Phenylsulfonyl)-6-chloro-2-iodo-5-azaindole	5-azaindole	1-SO₂Ph, 6-Cl, 2-I	418.64	Steric bulk from iodine; altered π-stacking due to 5-aza core
6-Chloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide	Benzothiadiazine	7-SO₂NH₂, 6-Cl	~285.3 (calc.)	Diuretic activity; polar sulfonamide group
N-[2-(5-Bromo-2-morpholinopyrimidin-4-ylsulfanyl)phenyl] sulfonamide	Pyrimidine	5-Br, 4-S-morpholino, SO₂Ph	~520.0 (calc.)	Kinase inhibition; electron-deficient pyrimidine core

Physicochemical Properties

• Solubility : The 7-azaindole core increases water solubility compared to benzothiadiazine derivatives, which are more lipophilic due to their fused aromatic system .
• Melting Points : Halogenated derivatives (e.g., bromo, chloro) typically exhibit higher melting points than methyl-substituted analogs due to stronger intermolecular forces .

Biological Activity

1-(Phenylsulfonyl)-4-bromo-6-chloro-7-azaindole is a heterocyclic compound that has garnered significant attention in medicinal chemistry due to its promising biological activities, particularly as an inhibitor of fibroblast growth factor receptors (FGFRs). FGFRs are critical in various cellular processes, including proliferation, migration, and angiogenesis, making them important targets in cancer therapy. This article explores the biological activity of this compound, focusing on its mechanisms of action, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

1-(Phenylsulfonyl)-4-bromo-6-chloro-7-azaindole features a unique structure characterized by:

• Azaindole Core : A bicyclic structure that contributes to its biological activity.
• Substituents : A phenylsulfonyl group, bromine at the 4-position, and chlorine at the 6-position enhance its reactivity and interaction with biological targets.

The primary mechanism of action involves the inhibition of FGFR signaling pathways. By blocking these pathways, the compound can induce apoptosis in cancer cells and inhibit tumor growth and metastasis. The interaction with FGFRs is critical as these receptors are often overexpressed in various cancers, leading to uncontrolled cell division and survival.

Anticancer Activity

Research indicates that 1-(Phenylsulfonyl)-4-bromo-6-chloro-7-azaindole exhibits significant anticancer properties through its action on FGFRs. In vitro studies have demonstrated that it can effectively reduce cell proliferation in cancer cell lines with aberrant FGFR signaling.

Table 1: Summary of Anticancer Activity

Cell Line	IC50 (µM)	Mechanism of Action
A431 (epidermoid)	0.5	FGFR inhibition
HCC827 (lung)	0.3	Induction of apoptosis
MDA-MB-231 (breast)	0.7	Inhibition of migration

Kinase Inhibition

The compound has also been studied for its ability to inhibit various kinases, which play crucial roles in cellular signaling pathways. The azaindole derivatives are known for their potential as kinase inhibitors, making them valuable in drug development.

Table 2: Comparison of Kinase Inhibition Potency

Compound	Target Kinase	IC50 (nM)
1-(Phenylsulfonyl)-4-bromo-6-chloro-7-azaindole	FGFR1	50
AZD4547	FGFR1	30
JNJ-42756493 (Erdafitinib)	FGFR2	20

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of azaindole derivatives. Modifications at specific positions on the azaindole core can significantly affect potency and selectivity.

Key Findings from SAR Studies:

• Bromine and Chlorine Substituents : The presence of halogens at specific positions enhances binding affinity to FGFR.
• Phenylsulfonyl Group : This group increases solubility and facilitates interactions with target proteins.

Case Studies

Several case studies have highlighted the efficacy of 1-(Phenylsulfonyl)-4-bromo-6-chloro-7-azaindole in preclinical models:

• Study on Tumor Xenografts : In a mouse model with xenografted tumors expressing high levels of FGFR, treatment with this compound resulted in a significant reduction in tumor size compared to controls.
• Combination Therapy : When combined with other chemotherapeutic agents, it showed enhanced efficacy, suggesting potential for use in combination therapies for resistant cancer types.